Cas no 1805365-10-9 (2-Amino-3-(difluoromethyl)-4-methoxy-5-nitropyridine)

• Product Name: 2-Amino-3-(difluoromethyl)-4-methoxy-5-nitropyridine
• CAS No: 1805365-10-9
• MF: C₇H₇F₂N₃O₃
• MW: 219.145588159561
• CID: 4854562
• Update Time: 2025-06-14

2-Amino-3-(difluoromethyl)-4-methoxy-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-4-methoxy-5-nitropyridine

• Inchi： 1S/C7H7F2N3O3/c1-15-5-3(12(13)14)2-11-7(10)4(5)6(8)9/h2,6H,1H3,(H2,10,11)
• InChI Key： LSKVZRNOAQMLSJ-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C=1OC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 219.046
• Monoisotopic Mass: 219.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94

Additional information on 2-Amino-3-(difluoromethyl)-4-methoxy-5-nitropyridine

Recent Advances in the Study of 2-Amino-3-(difluoromethyl)-4-methoxy-5-nitropyridine (CAS: 1805365-10-9)

The compound 2-Amino-3-(difluoromethyl)-4-methoxy-5-nitropyridine (CAS: 1805365-10-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique difluoromethyl and nitro functional groups, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and pharmacological properties, making it a subject of intense scientific inquiry.

One of the key areas of research involving 2-Amino-3-(difluoromethyl)-4-methoxy-5-nitropyridine is its role as a precursor or intermediate in the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of pyridine-based scaffolds, which are critical for the development of kinase inhibitors. The study highlighted the compound's ability to undergo selective functionalization, enabling the creation of diverse derivatives with enhanced binding affinities for target proteins. This versatility underscores its value in drug discovery pipelines.

In addition to its synthetic applications, recent investigations have explored the antimicrobial properties of 2-Amino-3-(difluoromethyl)-4-methoxy-5-nitropyridine. A research team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of this compound exhibited potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest a potential pathway for addressing the growing challenge of antibiotic resistance.

Another notable advancement is the exploration of 2-Amino-3-(difluoromethyl)-4-methoxy-5-nitropyridine in cancer research. A 2024 preprint on bioRxiv detailed its inhibitory effects on specific oncogenic kinases, such as BRAF and EGFR, which are frequently mutated in various cancers. The study employed molecular docking simulations and in vitro assays to demonstrate the compound's high selectivity and low cytotoxicity, positioning it as a promising candidate for targeted cancer therapies. Further preclinical studies are underway to validate these findings in animal models.

The pharmacokinetic and toxicological profiles of 2-Amino-3-(difluoromethyl)-4-methoxy-5-nitropyridine have also been subjects of recent scrutiny. A collaborative study between academic and industry researchers, published in Chemical Research in Toxicology, evaluated the compound's metabolic stability and potential off-target effects. The results indicated favorable oral bioavailability and minimal hepatotoxicity, supporting its suitability for further development. However, the study also noted the need for structural optimization to improve its half-life in vivo.

In conclusion, the growing body of research on 2-Amino-3-(difluoromethyl)-4-methoxy-5-nitropyridine (CAS: 1805365-10-9) highlights its multifaceted potential in drug discovery and development. From its role as a versatile synthetic intermediate to its promising antimicrobial and anticancer properties, this compound represents a valuable asset in the chemobiological toolkit. Future studies are expected to delve deeper into its mechanisms of action and explore its applications in other therapeutic areas, such as neurodegenerative diseases and inflammation.